![molecular formula C14H23N3O3S B4762502 N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide](/img/structure/B4762502.png)
N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide
Overview
Description
N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide, also known as JNJ-26854165, is a small molecule inhibitor that targets the activity of histone deacetylase (HDAC). It has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of cancer and other diseases.
Mechanism of Action
N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide targets the activity of HDAC, which is an enzyme that plays a critical role in the regulation of gene expression. HDAC inhibitors such as this compound increase the acetylation of histone proteins, leading to changes in chromatin structure and gene expression. This results in the activation of tumor suppressor genes and the inhibition of oncogenes, leading to the induction of cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been reported to increase the acetylation of histone proteins, leading to changes in chromatin structure and gene expression. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been reported to inhibit angiogenesis, which is the process by which new blood vessels are formed in tumors.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide is its specificity for HDAC, which makes it a useful tool for studying the role of HDAC in gene expression and disease. However, one of the limitations of this compound is its low solubility, which can make it difficult to work with in certain experiments. In addition, this compound has been shown to have off-target effects on other enzymes, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide. One area of research is the development of more potent and selective HDAC inhibitors that can be used as therapeutic agents for the treatment of cancer and other diseases. Another area of research is the investigation of the role of HDAC in neurodegenerative diseases, and the potential use of HDAC inhibitors such as this compound in the treatment of these diseases. Finally, the development of new methods for the delivery of this compound to tumors and other disease sites is an important area of research that could lead to more effective treatments for cancer and other diseases.
Scientific Research Applications
N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including acute myeloid leukemia, multiple myeloma, and solid tumors such as breast, lung, and prostate cancer. In addition, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Huntington's disease.
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-4-[methyl(methylsulfonyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O3S/c1-16(2)11-5-10-15-14(18)12-6-8-13(9-7-12)17(3)21(4,19)20/h6-9H,5,10-11H2,1-4H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLTKMDBKZRLNSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC(=O)C1=CC=C(C=C1)N(C)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.42 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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